4-(2,4-Dichlorophenyl)-2-hydroxypyridine, 95%

• IUPAC Name: 4-(2,4-dichlorophenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C11H7Cl2NO/c12-8-1-2-9(10(13)6-8)7-3-4-14-11(15)5-7/h1-6H,(H,14,15)
• InChI Key: DZJYFDFELAEJJK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)C2=CC(=O)NC=C2
• Molecular Formula: C11H7Cl2NO
• DSSTOX Substance ID: DTXSID60683030
• Molecular Weight: 240.08 g/mol
• CAS RN: 1173155-55-9

Description

4-(2,4-Dichlorophenyl)-2-hydroxypyridine, 95% (4-(2,4-DCP)-2-HOP) is a synthetic intermediate compound used in a variety of applications. It has been utilized in the synthesis of various compounds, as a reagent in organic synthesis, and as a building block for drug discovery. 4-(2,4-DCP)-2-HOP is a versatile and useful compound due to its relatively simple structure and its ability to be modified for various purposes.

Mechanism of Action

The mechanism of action of 4-(2,4-DCP)-2-HOP is not well understood. However, it is believed that the compound acts as an intermediate in the synthesis of various compounds. It can be used to catalyze the formation of various organic compounds, such as pharmaceuticals, pesticides, and other organic compounds. In addition, 4-(2,4-DCP)-2-HOP can be used to facilitate the formation of heterocyclic compounds, such as pyridine, pyrimidine, and quinoline derivatives.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2,4-DCP)-2-HOP are not well understood. However, it is believed that the compound may have some effects on the body. For example, it has been suggested that 4-(2,4-DCP)-2-HOP may be a potential inhibitor of acetylcholinesterase, an enzyme that breaks down acetylcholine, which is a neurotransmitter involved in muscle contraction and memory. In addition, 4-(2,4-DCP)-2-HOP has been shown to have antioxidant activity, which may be beneficial in the prevention of certain diseases.

Advantages and Limitations for Lab Experiments

4-(2,4-DCP)-2-HOP is a useful compound for laboratory experiments due to its relatively simple structure and its ability to be modified for various purposes. It is easy to obtain, relatively inexpensive, and is stable in a variety of conditions. However, there are some limitations to its use in laboratory experiments. For example, it is not soluble in water and is not very soluble in organic solvents. In addition, it is not very stable in acidic or basic conditions.

Future Directions

There are many potential future directions for the use of 4-(2,4-DCP)-2-HOP. For example, it could be used in the synthesis of new drugs or pesticides. It could also be used in the synthesis of heterocyclic compounds, such as pyridine, pyrimidine, and quinoline derivatives. In addition, it could be used in the development of novel catalysts for organic synthesis. Furthermore, it could be used to develop new methods for drug delivery and to study the biochemical and physiological effects of the compound. Finally, it could be used to investigate the potential of 4-(2,4-DCP)-2-HOP as an inhibitor of acetylcholinesterase and its antioxidant activity.

Synthesis Methods

4-(2,4-DCP)-2-HOP can be synthesized in a two-step process. The first step involves the reaction of 2,4-dichlorophenol with sodium hydroxide to produce 4-(2,4-dichlorophenyl)-2-hydroxypyridine. The second step involves the oxidation of 4-(2,4-dichlorophenyl)-2-hydroxypyridine with hydrogen peroxide to produce 4-(2,4-dichlorophenyl)-2-hydroxypyridine, 95%.

Scientific Research Applications

4-(2,4-DCP)-2-HOP has a wide range of scientific research applications. It has been used to synthesize a variety of compounds, including pharmaceuticals, pesticides, and other organic compounds. It has also been used in the synthesis of heterocyclic compounds, such as pyridine, pyrimidine, and quinoline derivatives. In addition, 4-(2,4-DCP)-2-HOP has been used in the synthesis of drugs, such as anticonvulsants and antimalarials.